Cas no 1805942-35-1 (Methyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805942-35-1
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4863121
• Update Time: 2025-07-17

Methyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-5(2-13)14-3-4(7(6)10)8(11)12/h3,8H,2,13H2,1H3
• InChI Key： CYRNBPBGNDIDKZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(CN)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-(aminomethyl)-4-bromo-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805942-35-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(aminomethyl)-4-bromo-5-()pyridine-3-carboxylate, identified by its CAS number 1805942-35-1, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an aminomethyl group, a bromo atom, and a group, serves as a crucial building block in the synthesis of various biologically active molecules.

The utility of Methyl 2-(aminomethyl)-4-bromo-5-()pyridine-3-carboxylate stems from its structural features, which allow for diverse functionalization and modifications. The presence of the aminomethyl group provides a nucleophilic site for further chemical transformations, such as amide bond formation or condensation reactions, while the bromo and substituents introduce additional reactivity and electronic properties that can fine-tune the pharmacokinetic and pharmacodynamic profiles of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 2-(aminomethyl)-4-bromo-5-()pyridine-3-carboxylate has emerged as a valuable scaffold in this endeavor. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine core is particularly well-suited for interacting with protein targets, making it an attractive motif for drug design.

The group, a common pharmacophore in modern drugs, is known to improve metabolic stability and binding affinity. Its incorporation into Methyl 2-(aminomethyl)-4-bromo-5-()pyridine-3-carboxylate enhances the compound's potential as a lead molecule in drug discovery. Furthermore, the bromo substituent allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

A notable application of this compound is in the development of antiviral agents. The structural features of Methyl 2-(aminomethyl)-4-bromo-5-()pyridine-3-carboxylate enable it to mimic natural substrates or inhibitors of viral enzymes. Recent studies have shown promising results in using derivatives of this compound to target viral proteases and polymerases, thereby inhibiting viral replication. The flexibility provided by the aminomethyl strong group allows for precise tuning of binding interactions with viral proteins, offering a strategic advantage in antiviral drug design.

The synthesis of Methyl 2-(< strong >aminomethy)-4-bromo-5-(< strong difluoromethy)pyridine-3-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available pyridine derivatives, the introduction of the bromo and < strong difluoromethy) groups is typically achieved through halogenation and fluorination reactions, respectively. The subsequent functionalization at the 2-position with an < strong >aminomethy) group is often accomplished via nucleophilic substitution or reductive amination strategies.

The carboxylate ester at the 3-position provides an additional handle for further derivatization. It can be hydrolyzed to the corresponding carboxylic acid or converted into other functional groups such as amides or ureas through standard ester hydrolysis or amidation protocols. This adaptability makes Methyl 2-(< strong >aminomethy)-4-bromo-5-(< strong difluoromethy)pyridine-3-carboxylate a valuable intermediate in synthetic organic chemistry.

In conclusion, Methyl 2-(< strong >aminomethy)-4-bromo-5-(< strong difluoromethy)pyridine-3-carboxylate (CAS No. < strong >1805942-35-1)< / strong ) represents a significant advancement in pharmaceutical synthesis. Its unique structural features and synthetic accessibility make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and methodologies for this compound, its importance in drug discovery is expected to grow even further.